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Compound of Interest

Compound Name: dowex retardion 11a8

Cat. No.: B1166154

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Dowex Retardion 11A8, an amphoteric ion-
exchange resin. It is intended to furnish researchers, scientists, and drug development
professionals with the essential technical information required for its safe and effective use in
laboratory and process settings. This document covers the material's safety data, handling
procedures, key properties, and detailed experimental protocols for common applications.

Safety Data and Handling

While a complete Safety Data Sheet (SDS) from the manufacturer, DuPont, was not available
at the time of this writing, safety information has been compiled from vendor-supplied data. It is
imperative to consult the official SDS from the supplier before use.

Hazard Identification

Dowex Retardion 11A8 is classified under the Globally Harmonized System (GHS) with the
following hazards:

o Hazard Classifications: Eye Irritation (Category 2), Skin Irritation (Category 2), Specific
Target Organ Toxicity - Single Exposure (Category 3), Respiratory System.

 Signal Word: Warning.
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e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).

Precautionary Measures and First Aid

A summary of precautionary statements and first aid measures is provided in the table below.
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Category Precautionary Statement First Aid Measure

P261: Avoid breathing

Prevention dust/fume/gas/mist/vapors/spr

ay.

P264: Wash skin thoroughly

after handling.

P271: Use only outdoors or in

a well-ventilated area.

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

P302 + P352: IF ON SKIN:
Response Wash with plenty of soap and

water.

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Store in a well-ventilated
Storage place. Keep container tightly

closed.

Dispose of contents/container

_ in accordance with
Disposal ] ] ] )
local/regional/national/internati

onal regulations.

Handling and Storage

» Handling: Avoid contact with eyes, skin, and clothing.[1] Do not breathe dust. Use with
adequate ventilation. Wash thoroughly after handling.
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» Storage: Store in a dry, cool, and well-ventilated place. Keep the container tightly closed.

e Warning: Oxidizing agents such as nitric acid can attack organic ion exchange resins, which
could lead to a violent exothermic reaction. Consult with knowledgeable sources before
using strong oxidizing agents with this resin.[2]

Physicochemical Properties

Dowex Retardion 11A8 is a unique amphoteric resin, possessing both weak acid cation and
strong base anion functionality.[2] It is prepared by polymerizing a cationic monomer within the
matrix of an anion resin, resulting in a physically and chemically stable structure with closely
associated cation and anion exchange sites.[2]

Property Value

Matrix Amphoteric Styrene-Divinylbenzene (Gel)
Form Beads

Color Deep yellow, tan

Particle Size 50-100 mesh

Moisture Content 43-48%

Total Capacity 0.7 meg/mL (by wetted bed volume)
Maximum Operating Temperature 70 °C

Operating pH Range 0-14

Shipping Weight 720 g/L[2]

Experimental Protocols

Dowex Retardion 11A8 is a versatile resin for various laboratory applications, including the
removal of salts from protein solutions and the elimination of detergents from samples. The
following are detailed protocols for its preparation and use in these key applications.

Column Preparation and Equilibration
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Proper column packing and equilibration are crucial for optimal performance.
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Resin Preparation Column Packing
Create a slurry of the resin in deionized water. Pour the resin slurry into the column.
A4 A4
Allow the resin to settle and decant the supernatant to remove fine particles. Allow the resin to settle into a packed bed.

\4

Wash the packed bed with several column volumes of deionized water.

Equilibration
\ 4

Equilibrate the column with the desired buffer for the application.

Sample Application

Load the protein sample onto the equilibrated column.

Elution

Elute the desalted protein with the equilibration buffer.

Collect fractions and monitor protein concentration (e.g., at A280).

Regeneration

Wash the column with deionized water to remove retained salts.
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Sample Preparation

Protein sample containing ionic detergent.

Binding and Elution

Load the sample onto the equilibrated column.

'

Elute the protein with a detergent-free buffer.

'

Collect the protein in the flow-through and initial wash.

Regeneration

Wash the column extensively with water to remove the bound detergent.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Dowex Retardion 11A8:
Safety, Handling, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166154#dowex-retardion-11a8-safety-data-sheet-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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